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Compound of Interest

Compound Name: Guaiol

Cat. No.: B146861

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties of guaiol,
a naturally occurring sesquiterpenoid alcohol found in the essential oils of various plants,
including guaiacum and cypress pine. This document details its boiling point and solubility
characteristics, outlines experimental protocols for their determination, and explores its
biological activities through key signaling pathways and experimental workflows.

Physicochemical Properties of Guaiol

Guaiol, a crystalline solid at room temperature, exhibits a range of physicochemical properties
crucial for its application in research and development. A summary of these properties is
presented below.
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Property Value Source(s)
Molecular Formula C15H260 [1]
Molar Mass 222.37 g/mol [1]
Boiling Point 288 °C (at 760 mmHg, with 2]

slight decomposition)

165 °C (at 17 mmHg)

[2]

148 °C (at 10 mmHg)

[2]

132-136 °C (at 10 Torr)

[3]

Melting Point 91-93 °C [2][3]
Density 0.9714 g/cm? (at 20 °C) [4]
Solubility

Water Insoluble [2][5]

Predicted: 0.078 g/L

[5]

Organic Solvents

Soluble in alcohol and ether.

[2]

Slightly soluble in chloroform,

dichloromethane, ethanol, and

methanol.

[4]

logP (Octanol/Water Partition

Coefficient)

3.42 - 4.48 (Predicted)

[5]

Experimental Protocols
Determination of Boiling Point (Micro Method)

This protocol describes a method for determining the boiling point of a small sample of guaiol

using a Thiele tube apparatus.

Materials:

e Guaiol sample
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e Thiele tube

« High-boiling point mineral oll

o Thermometer (calibrated)

o Capillary tubes (sealed at one end)

e Small rubber band

e Bunsen burner or heating mantle

o Safety goggles and lab coat

Procedure:

o Attach a small test tube containing 0.5-1 mL of guaiol to a thermometer using a rubber band.
The bottom of the test tube should be level with the thermometer bulb.

e Place a capillary tube, with its sealed end up, into the guaiol sample.

« Fill the Thiele tube with mineral oil to a level just above the top of the side arm.

o Carefully insert the thermometer and attached sample tube into the Thiele tube, ensuring the
guaiol sample is immersed in the oil.

o Gently heat the side arm of the Thiele tube with a Bunsen burner or heating mantle. This will
induce convection currents in the oil, ensuring uniform heating.

o Observe the capillary tube. As the temperature rises, air trapped in the capillary tube will
expand and exit as a slow stream of bubbles.

o Continue heating until a rapid and continuous stream of bubbles emerges from the capillary
tube. This indicates that the vapor pressure of the guaiol is equal to the atmospheric
pressure.

» Remove the heat source and allow the apparatus to cool slowly.
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e The boiling point is the temperature at which the stream of bubbles ceases and the liquid just
begins to be drawn back into the capillary tube. Record this temperature.

» For accuracy, repeat the measurement at least twice and calculate the average boiling point.

Determination of Solubility

This protocol outlines a qualitative and semi-quantitative method for assessing the solubility of
guaiol in various solvents.

Materials:
e Guaiol sample (crystalline)

o A selection of solvents: deionized water, ethanol, methanol, diethyl ether, chloroform,
dichloromethane.

o Small test tubes with stoppers
e \ortex mixer

o Graduated pipettes

e Analytical balance
Procedure:

e Qualitative Assessment:

[e]

Add approximately 10 mg of guaiol to a series of test tubes.

o

To each test tube, add 1 mL of a different solvent.

[¢]

Stopper the test tubes and vortex for 30 seconds.

[¢]

Visually inspect each tube for the presence of undissolved solid. Classify as "soluble,
"sparingly soluble," or "insoluble."

o Semi-Quantitative Assessment (for soluble/sparingly soluble results):
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[e]

Accurately weigh a known amount of guaiol (e.g., 10 mg) into a test tube.

o

Add a measured volume of the solvent (e.g., 1 mL) in small increments (e.g., 0.1 mL).

[¢]

After each addition, stopper the tube and vortex until the solid is fully dissolved.

[¢]

Continue adding the solvent until the guaiol is completely dissolved.

[e]

The solubility can be expressed as the mass of solute per volume of solvent (e.g., mg/mL).

Biological Activities and Signaling Pathways

Guaiol has demonstrated a range of biological activities, including anti-inflammatory and
antibacterial effects. Its anticancer properties have been linked to the modulation of specific
signaling pathways.

PI3K/Akt Sighaling Pathway in Lung Adenocarcinoma

Research suggests that guaiol exerts its anti-tumor effects in non-small cell lung cancer
(NSCLC) by targeting the PI3K/Akt signaling pathway, which is crucial for cell survival and
proliferation.
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Preparation

Bacterial Culture Guaiol Stock Solution
(e.g., S. aureus, E. coli) (in appropriate solvent)

Testin%

Serial Dilution of Guaiol
in Microplate Wells

't

Inoculation of Wells
with Bacterial Suspension

l

Incubation
(e.g., 24h at 37°C)

Analysis

Determine MIC
(Lowest concentration with
no visible growth)

Determine MBC

(Plate samples from clear wells
onto agar plates)

Lowest concentration with
no colony growth

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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